Cas no 4323-13-1 (9H-Purine-9-heptanoicacid, 6-amino-)
4323-13-1 structure
Product Name:9H-Purine-9-heptanoicacid, 6-amino-
CAS No:4323-13-1
MF:C12H17N5O2
MW:263.295681715012
CID:335094
PubChem ID:259205
Update Time:2025-04-19
9H-Purine-9-heptanoicacid, 6-amino- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine-9-heptanoicacid, 6-amino-
- 7-(6-aminopurin-9-yl)heptanoic acid
- 6-Amino-9H-purinyl-heptansaeure
- 9h-purine-9-heptanoic acid,6-amino
- DTXSID70293361
- 7-(6-Amino-purin-9-yl)-heptanoic acid
- SCHEMBL6045556
- BDBM50119831
- 4323-13-1
- NCIOpen2_005442
- 7-(6-Amino-9H-purin-9-yl)heptanoic acid
- CHEMBL104919
- NSC88907
- NSC-88907
-
- Inchi： 1S/C12H17N5O2/c13-11-10-12(15-7-14-11)17(8-16-10)6-4-2-1-3-5-9(18)19/h7-8H,1-6H2,(H,18,19)(H2,13,14,15)
- InChI Key： MPNBGXGUVWYIIB-UHFFFAOYSA-N
- SMILES： OC(CCCCCCN1C=NC2=C(N)N=CN=C12)=O
Computed Properties
- Exact Mass: 263.13800
- Monoisotopic Mass: 263.13822480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 106.92000
- LogP: 2.02480
9H-Purine-9-heptanoicacid, 6-amino- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
9H-Purine-9-heptanoicacid, 6-amino- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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